3-amino-N-benzyl-1-ethyl-1H-pyrazole-5-carboxamide

• IUPAC Name: 5-amino-N-benzyl-2-ethylpyrazole-3-carboxamide
• InChI: InChI=1S/C13H16N4O/c1-2-17-11(8-12(14)16-17)13(18)15-9-10-6-4-3-5-7-10/h3-8H,2,9H2,1H3,(H2,14,16)(H,15,18)
• InChI Key: KLBBKGFAFMAURO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=N1)N)C(=O)NCC2=CC=CC=C2
• Molecular Formula: C13H16N4O
• Molecular Weight: 244.29 g/mol

Description

“3-amino-N-benzyl-1-ethyl-1H-pyrazole-5-carboxamide” is a derivative of 1H-pyrazole-5-carboxamide. These compounds have been found to have potent fungicidal activities against Erysiphe graminis and insecticidal activity against Aphis fabae. They are considered as a precursor structure for further design of pesticides.

Synthesis Analysis

The synthesis of 1H-pyrazole-5-carboxamide derivatives involves a facile method. The structures of these compounds are characterized by 1H NMR, mass spectrometry, and elemental analysis. There are several methods for the synthesis of pyrazoles, including a silver-mediated [3 + 2] cycloaddition, one-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride, and a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines.

Future Directions

1H-pyrazole-5-carboxamide derivatives, including “3-amino-N-benzyl-1-ethyl-1H-pyrazole-5-carboxamide”, could be considered as a precursor structure for further design of pesticides. This suggests potential future directions in the development of new pesticides with lower toxicity and higher efficiency.